Ethyl (2E)-5-(3,4-dimethoxyphenyl)-2-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2E)-5-(3,4-dimethoxyphenyl)-2-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0408563
InChI:
InChI=1S/C32H33N3O5S/c1-8-40-31(37)28-20(4)33-32-35(29(28)22-11-14-25(38-6)26(16-22)39-7)30(36)27(41-32)17-23-15-19(3)34(21(23)5)24-12-9-18(2)10-13-24/h9-17,29H,8H2,1-7H3/b27-17+
SMILES:
CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)C)C)S2)C
Molecular Formula:
C32H33N3O5S
Molecular Weight:
571.7g/mol
Ethyl (2E)-5-(3,4-dimethoxyphenyl)-2-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
CAS No.:
Main Products
VCID: VC0408563
Molecular Formula: C32H33N3O5S
Molecular Weight: 571.7g/mol
![Ethyl (2E)-5-(3,4-dimethoxyphenyl)-2-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -](/images/no_structure.jpg)
| Product Name | Ethyl (2E)-5-(3,4-dimethoxyphenyl)-2-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
|---|---|
| Molecular Formula | C32H33N3O5S |
| Molecular Weight | 571.7g/mol |
| IUPAC Name | ethyl (2E)-5-(3,4-dimethoxyphenyl)-2-[[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]methylidene]-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
| Standard InChI | InChI=1S/C32H33N3O5S/c1-8-40-31(37)28-20(4)33-32-35(29(28)22-11-14-25(38-6)26(16-22)39-7)30(36)27(41-32)17-23-15-19(3)34(21(23)5)24-12-9-18(2)10-13-24/h9-17,29H,8H2,1-7H3/b27-17+ |
| Standard InChIKey | JWMZSOYGMUPJRS-WPWMEQJKSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)/C(=C\C4=C(N(C(=C4)C)C5=CC=C(C=C5)C)C)/S2)C |
| SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)C)C)S2)C |
| Canonical SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC(=C(C=C3)OC)OC)C(=O)C(=CC4=C(N(C(=C4)C)C5=CC=C(C=C5)C)C)S2)C |
| PubChem Compound | 5343655 |
| Last Modified | Aug 20 2021 |
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